Cas no 604769-01-9 (N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide)

• Product name: N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide
• CAS No: 604769-01-9
• MF: C₁₉H₁₉N₅O₄S
• MW: 413.450262308121
• MDL: MFCD13186898
• CID: 502156
• PubChem ID: 10309899

N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)pyrimidine-5-carboxamide
• 5-PYRIMIDINECARBOXAMIDE, N-HYDROXY-2-[4-(2-NAPHTHALENYLSULFONYL)-1-PIPERAZINYL]-
• N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide
• N-hydroxy-2-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)pyrimidine-5-carboxamide
• N-hydroxy-2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-5-Pyrimidinecarboxamide
• UNII-5WD7KK1IIQ
• R 306465
• JNJ 16241199
• R306465(JNJ-16241199)
• NSC-773264
• 5-Pyrimidinecarboxamide, N-hydroxy-2-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]- (9CI)
• MFCD13186898
• 5WD7KK1IIQ
• DTXSID00209218
• SCHEMBL1663202
• AKOS015899841
• R-306465
• N-HYDROXY-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDINE-5-CARBOXAMIDE
• S10391
• BDBM50304782
• 5-Pyrimidinecarboxamide, N-hydroxy-2-(4-(2-naphthalenylsulfonyl)-1-piperazinyl)-
• JNJ-16241199
• 604769-01-9
• N-hydroxy-2-(4-(naphthalene-2-sulfonyl)piperazin-1-yl)pyrimidine-5-carboxamide
• CHEMBL609583
• NCGC00351481-01
• Q27262965
• NSC773264
• BRD-K86687746-001-01-3
• HY-10226
• DB12382
• CS-0002506
• DTXCID20131709
• R306465
• DB-352567
• MUTBJZVSRNUIHA-UHFFFAOYSA-N
• NS00069308
• R306465(JNJ-16241199)?

• MDL： MFCD13186898
• Inchi： InChI=1S/C19H19N5O4S/c25-18(22-26)16-12-20-19(21-13-16)23-7-9-24(10-8-23)29(27,28)17-6-5-14-3-1-2-4-15(14)11-17/h1-6,11-13,26H,7-10H2,(H,22,25)
• InChI Key： MUTBJZVSRNUIHA-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(N2CCN(S(=O)(C3=CC=C4C=CC=CC4=C3)=O)CC2)N=C1)NO

Computed Properties

• Exact Mass: 413.11600
• Monoisotopic Mass: 413.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 1.3

Experimental Properties

• Color/Form: Solid powder
• Density: 1.466
• Refractive Index: 1.688
• PSA: 124.11000
• LogP: 2.73430

N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide Security Information

• Signal Word：Warning
• Storage Condition：Sealed in dry,2-8°C

N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide

Introduction to N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl)-piperazin-1-yl)pyrimidine-5-carboxamide (CAS No: 604769-01-9)

N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl-piperazin-1-yl)pyrimidine-5-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 604769-01-9, represents a novel class of molecules with potential therapeutic applications. The structural complexity of this compound, featuring a pyrimidine core adorned with functional groups such as hydroxyl and sulfonamide moieties, makes it an intriguing subject for further study and development.

The naphthalen-2-ylsulfonyl moiety in the molecular structure is particularly noteworthy, as it introduces a rigid aromatic ring system that can influence the compound's pharmacokinetic properties and binding affinity to biological targets. This aromatic sulfonamide group is often employed in medicinal chemistry to enhance solubility and metabolic stability, which are critical factors in drug design. The presence of the piperazin-1-yl group further contributes to the compound's pharmacological profile, as piperazine derivatives are well-known for their role in various therapeutic areas, including central nervous system (CNS) disorders and antiviral medications.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The pyrimidine scaffold is a common motif in many bioactive molecules due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The introduction of additional functional groups, such as the hydroxyl and carboxamide groups in N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl-piperazin-1-yl)pyrimidine-5-carboxamide), can fine-tune the compound's properties to achieve optimal activity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features of N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl-piperazin-1-yl)pyrimidine-5-carboxamide suggest that it may exhibit inhibitory activity against specific enzymes or receptors involved in disease mechanisms. For instance, pyrimidine-based compounds have shown promise in targeting kinases, which are key players in cancer signaling pathways. The sulfonamide group can also serve as a hinge-binding motif, facilitating interactions with protein targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, are typically employed to obtain the desired product. The complexity of the synthesis underscores the importance of meticulous planning and execution in pharmaceutical research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies can be performed using software tools like AutoDock or Schrödinger Suite to simulate the binding interactions between N-Hydroxy-2-(4-(naphthalen-2-ylsulfonyl-piperazin-1-yl)pyrimidine-5-carboxamide and potential target proteins. These virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The pharmacological evaluation of N-Hydroxy-2-(4-(naphthalen-2-y lsulfonyl-piperazin -1 -y l strong >)pyrimidine -5 -carboxamide involves both in vitro and in vivo studies to assess its efficacy and safety profiles. In vitro assays can provide initial insights into the compound's mechanism of action by measuring its interaction with specific enzymes or receptors. In vivo studies, conducted using animal models, help evaluate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity.

The potential therapeutic applications of this compound are broad and varied. Given its structural similarities to known bioactive molecules, it may find utility in treating a range of diseases, including oncology, inflammation, and infectious disorders. For example, pyrimidine-based inhibitors have been explored for their anti-cancer properties by targeting kinases involved in tumor growth and progression. Additionally, the sulfonamide group's ability to modulate enzyme activity suggests that this compound could be developed into an anti-inflammatory agent or an antiviral drug.

The development of novel drug candidates is a lengthy and resource-intensive process that requires collaboration across multiple disciplines. Medicinal chemists work closely with biologists, pharmacologists, and clinicians to design and optimize molecules with desired therapeutic effects. The integration of interdisciplinary approaches has been instrumental in advancing drug discovery efforts over recent decades.

In conclusion, N-Hydroxy -2 -(4 -(naphthalen - 2 - ylsulfonyl)- piperazin -1 - y l) pyrimidine -5 -carboxamide (CAS No: 604769 -01 -9) is a promising compound with significant potential for therapeutic applications. Its unique structural features make it an attractive candidate for further research aimed at developing novel pharmaceutical agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.